Cas no 2138390-49-3 (Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate
• CAS No: 2138390-49-3
• MF: C₉H₈F₃NO₄S
• MW: 283.224331855774
• CID: 5874852
• PubChem ID: 165801088
• Update Time: 2025-10-23

Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-728562
• 2138390-49-3
• ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate
• Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO4S/c1-2-17-9(14)6-3-5(18(12,15)16)4-13-7(6)8(10)11/h3-4,8H,2H2,1H3
• InChI Key： KFVKXWSXBSZAGQ-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)F)C(C(=O)OCC)=C1)(=O)(=O)F

Computed Properties

• Exact Mass: 283.01261340g/mol
• Monoisotopic Mass: 283.01261340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.7Ų

Additional information on Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate

Recent Advances in the Application of Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate (CAS: 2138390-49-3) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate (CAS: 2138390-49-3) has emerged as a promising compound in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This fluorinated pyridine derivative is particularly notable for its potential as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors, covalent probes, and other pharmacologically active compounds. The presence of both difluoromethyl and fluorosulfonyl groups in its structure provides opportunities for selective modifications and interactions with biological targets.

One of the key applications of Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate is in the field of medicinal chemistry, where it serves as a precursor for the synthesis of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of irreversible inhibitors targeting cysteine proteases. The fluorosulfonyl group acts as an electrophilic warhead, enabling covalent bond formation with the active-site cysteine residue, while the difluoromethyl group enhances the compound's metabolic stability and membrane permeability.

In addition to its role in inhibitor design, this compound has also been investigated for its potential in chemical biology probes. Researchers have utilized its reactive fluorosulfonyl group to develop activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. A recent publication in ACS Chemical Biology described the synthesis of a fluorescent probe derived from Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate, which was successfully used to visualize the activity of serine hydrolases in live cells.

The synthetic accessibility of Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate has also been a subject of recent optimization efforts. A 2022 study in Organic Process Research & Development reported an improved synthetic route with higher yields and better scalability, addressing previous challenges in the large-scale production of this compound. This advancement is particularly significant for its potential industrial applications in pharmaceutical manufacturing.

Looking forward, the unique properties of Ethyl 2-(difluoromethyl)-5-(fluorosulfonyl)pyridine-3-carboxylate suggest continued relevance in drug discovery and chemical biology. Ongoing research is exploring its applications in targeted protein degradation, where its reactive groups could be harnessed for the development of proteolysis-targeting chimeras (PROTACs). Additionally, its potential in radiopharmaceutical development is being investigated, taking advantage of the fluorine atoms for ¹⁸F-labeling in positron emission tomography (PET) tracer synthesis.